2-[(2-bromobenzyl)thio]-N'-(4-methoxy-3-nitrobenzylidene)acetohydrazide

• IUPAC Name: 2-[(2-bromophenyl)methylsulfanyl]-N-[(E)-(4-methoxy-3-nitrophenyl)methylideneamino]acetamide
• InChI: InChI=1S/C17H16BrN3O4S/c1-25-16-7-6-12(8-15(16)21(23)24)9-19-20-17(22)11-26-10-13-4-2-3-5-14(13)18/h2-9H,10-11H2,1H3,(H,20,22)/b19-9+
• InChI Key: QWLIKFIFSCPAJZ-DJKKODMXSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=NNC(=O)CSCC2=CC=CC=C2Br)[N+](=O)[O-]
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=N/NC(=O)CSCC2=CC=CC=C2Br)[N+](=O)[O-]
• Molecular Formula: C17H16BrN3O4S
• DSSTOX Substance ID: DTXSID70416492
• Molecular Weight: 438.3 g/mol
• CAS RN: 5543-40-8

Description

The compound “2-[(2-bromobenzyl)thio]-N’-(4-methoxy-3-nitrobenzylidene)acetohydrazide” is likely to be an organic compound containing a bromobenzyl group, a methoxy group, a nitro group, and an acetohydrazide group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the introduction of the bromobenzyl group, the methoxy group, the nitro group, and the acetohydrazide group. The exact synthesis process would depend on the starting materials and the specific conditions required for each reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these groups around the central carbon atom. The bromobenzyl and methoxy groups are likely to be attached to different carbon atoms, while the nitro group is likely to be attached to the benzylidene group.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the reactivity of the different groups present in the molecule. For example, the bromine atom in the bromobenzyl group could potentially be replaced by other groups in a substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by the nature of the groups present in the molecule.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s designed to be a drug, it might interact with certain proteins or enzymes in the body to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s handled and used. Proper safety precautions should always be taken when working with chemicals.

Future Directions

The future directions for research on this compound could include studying its potential uses, investigating its mechanism of action, and optimizing its synthesis process.